![molecular formula C17H21N3OS B216243 N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide](/img/structure/B216243.png)
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide
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Overview
Description
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide, also known as CTZ, is a chemical compound that has been widely studied for its potential applications in scientific research. CTZ is a thiadiazole derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The exact mechanism of action of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide is not fully understood, but it is believed to act by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin. This compound has also been found to inhibit the activity of certain enzymes involved in the production of inflammatory mediators, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including the modulation of neurotransmitter activity, inhibition of inflammatory mediator production, and the regulation of ion channel activity. These effects may contribute to its potential therapeutic applications in various disease states.
Advantages and Limitations for Lab Experiments
One advantage of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide is its relatively low toxicity, which makes it a promising candidate for further investigation in laboratory experiments. However, one limitation is its relatively low solubility, which may limit its use in certain experimental settings.
Future Directions
There are several potential future directions for research on N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide. One area of interest is its potential use as an antidepressant and anxiolytic agent, which may involve further investigation of its mechanism of action and potential therapeutic applications. Another area of interest is its potential use in the treatment of inflammatory conditions, which may involve further investigation of its effects on inflammatory mediator production. Additionally, further studies may be needed to investigate the potential side effects and toxicity of this compound in order to better understand its safety profile.
Synthesis Methods
The synthesis of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide involves the reaction of cyclohexylisothiocyanate with 2-amino-3-phenylpropanoic acid, followed by cyclization to form the thiadiazole ring. The resulting compound is purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide has been studied extensively for its potential applications in scientific research. It has been found to exhibit a range of pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. In addition, this compound has been investigated for its potential use as an antidepressant and anxiolytic agent.
properties
Molecular Formula |
C17H21N3OS |
---|---|
Molecular Weight |
315.4 g/mol |
IUPAC Name |
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide |
InChI |
InChI=1S/C17H21N3OS/c21-15(12-11-13-7-3-1-4-8-13)18-17-20-19-16(22-17)14-9-5-2-6-10-14/h1,3-4,7-8,14H,2,5-6,9-12H2,(H,18,20,21) |
InChI Key |
IELGETFUBXUCPQ-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)C2=NN=C(S2)NC(=O)CCC3=CC=CC=C3 |
Canonical SMILES |
C1CCC(CC1)C2=NN=C(S2)NC(=O)CCC3=CC=CC=C3 |
Origin of Product |
United States |
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